Cas no 21762-79-8 (7-amino-2H-benzob1,4thiazin-3(4H)-one)

• Product Name: 7-amino-2H-benzob1,4thiazin-3(4H)-one
• CAS No: 21762-79-8
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• MDL: MFCD20690934
• CID: 3910927
• PubChem ID: 12627419
• Update Time: 2025-11-01

7-amino-2H-benzob1,4thiazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazin-3(4H)-one, 7-amino-
• 7-amino-2H-benzo[b][1,4]thiazin-3(4H)-one
• 817-568-8
• CS-0139237
• SCHEMBL3599644
• 7-amino-2H-benzo(b)(1,4)thiazin-3(4H)-one
• WAA76279
• 7-amino-3,4-dihydro-2H-1,4-benzothiazin-3-one
• 21762-79-8
• 7-Amino-2H-1,4-benzothiazin-3(4H)-one
• DTXSID401285681
• BWVCFRAIWIZNNF-UHFFFAOYSA-N
• DTXCID001716361
• EN300-352259
• AKOS022640612
• 7-amino-4H-1,4-benzothiazin-3-one
• 7-amino-2H-benzob1,4thiazin-3(4H)-one

• MDL： MFCD20690934
• Inchi： 1S/C8H8N2OS/c9-5-1-2-6-7(3-5)12-4-8(11)10-6/h1-3H,4,9H2,(H,10,11)
• InChI Key： BWVCFRAIWIZNNF-UHFFFAOYSA-N
• SMILES： S1CC(=O)NC2=CC=C(N)C=C12

Computed Properties

• Exact Mass: 180.03573406Da
• Monoisotopic Mass: 180.03573406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 7-amino-2H-benzob1,4thiazin-3(4H)-one

Introduction to 7-amino-2H-benzob1,4thiazin-3(4H)-one (CAS No. 21762-79-8)

7-amino-2H-benzob1,4thiazin-3(4H)-one, with the CAS number 21762-79-8, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structure of 7-amino-2H-benzob1,4thiazin-3(4H)-one makes it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 7-amino-2H-benzob1,4thiazin-3(4H)-one consists of a benzothiazine ring system with an amino group at the 7-position. This structural feature imparts specific chemical and biological properties that have been extensively studied in recent years. The presence of the amino group allows for various functional modifications, which can enhance the compound's pharmacological activity and selectivity.

In terms of its synthesis, 7-amino-2H-benzob1,4thiazin-3(4H)-one can be prepared through several methods. One common approach involves the condensation of 2-aminothiophenol with an appropriate aldehyde or ketone, followed by cyclization and dehydrogenation steps. This synthetic route has been optimized to improve yield and purity, making it suitable for large-scale production in pharmaceutical settings.

The biological activities of 7-amino-2H-benzob1,4thiazin-3(4H)-one have been extensively investigated in both in vitro and in vivo studies. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated significant analgesic properties, making it a potential candidate for the treatment of chronic pain conditions.

In the context of cancer research, 7-amino-2H-benzob1,4thiazin-3(4H)-one has shown promising results in inhibiting the growth of various cancer cell lines. Studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that 7-amino-2H-benzob1,4thiazin-3(4H)-one could be developed into a novel anti-cancer agent with broad-spectrum activity.

Beyond its direct biological effects, 7-amino-2H-benzob1,4thiazin-3(4H)-one has also been explored as a scaffold for drug design. Its versatile structure allows for the introduction of various functional groups to enhance its pharmacological properties. For example, modifications at the 5-position have been shown to improve solubility and bioavailability, while substitutions at the 6-position can enhance target specificity.

In clinical trials, early-stage studies have evaluated the safety and efficacy of 7-amino-2H-benzob1,4thiazin-3(4H)-one-based compounds. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential commercialization.

The future prospects for 7-amino-2H-benzob1,4thiazin-3(4H)-one are promising. Ongoing research is focused on optimizing its chemical structure to achieve better pharmacokinetic profiles and therapeutic outcomes. Additionally, efforts are being made to explore its potential in combination therapies with other drugs to enhance treatment efficacy.

In conclusion, 7-amino-2H-benzob1,4thiazin-3(4H)-one (CAS No. 21762-79-8) is a versatile compound with a wide range of biological activities. Its unique chemical structure and promising therapeutic potential make it an important molecule in the fields of medicinal chemistry and pharmaceutical research. As research continues to advance, it is likely that this compound will play a significant role in the development of new drugs for various medical conditions.